Cas no 1704026-58-3 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid
• CAS No: 1704026-58-3
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 4611781
• Update Time: 2025-06-23

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-4-methyl-DL-norleucine
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid

• Inchi： 1S/C22H25NO4/c1-3-14(2)12-20(21(24)25)23-22(26)27-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,23,26)(H,24,25)/t14?,20-/m0/s1
• InChI Key： BTMPALGRAOMNRT-LGTGAQBVSA-N
• SMILES： C(O)(=O)[C@H](CC(C)CC)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid (CAS No. 1704026-58-3) and Its Emerging Applications in Chemical Biology

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid, identified by the CAS number 1704026-58-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protective group and an amino acid-derived side chain, exhibits promising characteristics for various biochemical applications, including drug development, enzyme inhibition, and molecular recognition.

The Fmoc moiety, a cornerstone in peptide synthesis, provides stability and protection during chemical modifications, making it an invaluable component in the construction of complex biomolecules. The presence of the fluorene core enhances the solubility and electronic properties of the compound, enabling its utility in advanced material science applications. Additionally, the 4-methylhexanoic acid backbone introduces a flexible alkyl chain that can modulate interactions with biological targets, offering a tunable platform for designing bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in modulating biological pathways. The synthesis and characterization of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid have opened new avenues for exploring its potential as a lead compound in therapeutic interventions. For instance, studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting its role in developing novel pharmacological agents.

In particular, the compound's structure allows for selective binding to biological targets, which is a critical factor in drug design. The fluorenylmethoxycarbonyl group ensures that the amino group remains protected until it is selectively deprotected under controlled conditions, facilitating precise functionalization. This feature is particularly useful in multi-step synthetic routes where selective modifications are essential.

The 4-methylhexanoic acid moiety contributes to the compound's amphiphilic nature, enabling it to traverse biological membranes effectively. This property is advantageous for designing prodrugs or drug delivery systems where membrane permeability is a key consideration. Furthermore, the flexibility of the alkyl chain can be exploited to fine-tune pharmacokinetic profiles, enhancing bioavailability and reducing off-target effects.

Emerging research indicates that derivatives of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid may exhibit significant potential in addressing neurological disorders. The combination of the fluorene scaffold and the amino acid-derived side chain mimics natural bioactive molecules, suggesting its utility as a scaffold for designing neuroprotective agents. Preliminary studies have shown that certain analogs can modulate neurotransmitter release and receptor activity, offering promising leads for further investigation.

The compound's structural features also make it a valuable tool in biochemical assays and high-throughput screening campaigns. Its well-defined structure and predictable reactivity allow researchers to rapidly test hypotheses about molecular interactions. Moreover, the presence of multiple functional groups provides a rich palette for chemical modifications, enabling the generation of libraries of compounds with diverse biological activities.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid (CAS No. 1704026-58-3) represents a versatile building block with broad applications in chemical biology and drug discovery. Its unique structural attributes, including the Fmoc protective group and the fluorene core, make it an attractive candidate for developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and disease mechanisms.